molecular formula C20H23NO B1624243 1'-Benzylspiro[isochroman-1,4'-piperidine] CAS No. 345294-39-5

1'-Benzylspiro[isochroman-1,4'-piperidine]

Cat. No. B1624243
M. Wt: 293.4 g/mol
InChI Key: XEDYSHNIVSNKMV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1'-Benzylspiro[isochroman-1,4'-piperidine] is a useful research compound. Its molecular formula is C20H23NO and its molecular weight is 293.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1'-Benzylspiro[isochroman-1,4'-piperidine] suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1'-Benzylspiro[isochroman-1,4'-piperidine] including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

345294-39-5

Product Name

1'-Benzylspiro[isochroman-1,4'-piperidine]

Molecular Formula

C20H23NO

Molecular Weight

293.4 g/mol

IUPAC Name

1'-benzylspiro[3,4-dihydroisochromene-1,4'-piperidine]

InChI

InChI=1S/C20H23NO/c1-2-6-17(7-3-1)16-21-13-11-20(12-14-21)19-9-5-4-8-18(19)10-15-22-20/h1-9H,10-16H2

InChI Key

XEDYSHNIVSNKMV-UHFFFAOYSA-N

SMILES

C1COC2(CCN(CC2)CC3=CC=CC=C3)C4=CC=CC=C41

Canonical SMILES

C1COC2(CCN(CC2)CC3=CC=CC=C3)C4=CC=CC=C41

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-benzyl-4-[2-(2-hydroxy-ethyl)-phenyl]-piperidin-4-ol (2.0 g, 6.6 mmol) and triethylamine (1.9 ml, 14 mmol) dry tetrahydrofuran (50 ml) was added methanesulfonyl chloride (0.48 ml, 6.2 mmol) at room temperature. The reaction mixture was heated at reflux for 4 h. Quenching with water and basification with 1 M aqueous sodium hydroxide solution was followed by extraction with three portions of ethyl acetate. The combined organic layers were dried over anhydrous sodium sulfate and concentrated in vacuo. Flash chromatography of the crude product with n-heptane/ethyl acetate as eluent gave the title compound (0.40 g, 21%) as yellow oil. MS m/e: 294 (M+H+).
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
1.9 mL
Type
reactant
Reaction Step One
Quantity
0.48 mL
Type
reactant
Reaction Step One

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